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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoxaline

Cat. No.: B184729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for

7-Bromo-2-chloroquinoxaline. The information herein is intended to equip laboratory

personnel with the knowledge required to handle this compound responsibly, minimizing

exposure risks and ensuring a safe research environment.

Hazard Identification and Classification
7-Bromo-2-chloroquinoxaline is classified as a hazardous substance. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following

classifications:
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral 4 H302
Harmful if

swallowed[1]

Skin

Corrosion/Irritation
2 H315

Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation[1]

Specific Target Organ

Toxicity — Single

Exposure

3 H335
May cause respiratory

irritation[1]

GHS Pictogram:

Warning[1]

Toxicological Data
Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 7-Bromo-2-chloroquinoxaline are not readily available in the public

domain. Similarly, specific Occupational Exposure Limits (OELs) have not been established for

this compound. In the absence of specific data, it is prudent to handle this chemical with a high

degree of caution, assuming it to be toxic.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to stringent safety protocols is mandatory when handling 7-Bromo-2-
chloroquinoxaline.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.
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Ensure that safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and closed-toe shoes.

Prevents skin contact which

can lead to irritation.

Respiratory Protection

Use in a chemical fume hood

is the primary control. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges

should be used.

Minimizes the risk of inhaling

dust or vapors, which may

cause respiratory irritation.

General Handling Practices:

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures
Spill Management:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep up the material to avoid generating dust. For liquid

spills, use an inert absorbent material (e.g., vermiculite, sand).

Collect: Place the spilled material and absorbent into a sealed, labeled container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.
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Waste Disposal:

All waste containing 7-Bromo-2-chloroquinoxaline must be treated as hazardous waste.

Segregate halogenated organic waste from non-halogenated waste streams.[2][3]

Dispose of the waste in accordance with local, state, and federal regulations. Contact your

institution's Environmental Health and Safety (EHS) office for guidance on proper disposal

procedures.[3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 7-Bromo-2-
chloroquinoxaline was not found in the immediate search results, a general procedure can be

inferred from the synthesis of similar quinoxaline derivatives. The synthesis generally involves

the reaction of a substituted o-phenylenediamine with a 1,2-dicarbonyl compound. The

handling precautions outlined in this guide should be strictly followed during any experimental

work with this compound.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 7-Bromo-2-
chloroquinoxaline.
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Preparation

Handling

Cleanup & Disposal

Start: Handling 7-Bromo-2-chloroquinoxaline

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Gather all necessary materials

Weigh the required amount

Transfer to reaction vessel

Perform experimental procedure

Decontaminate glassware and surfaces

Segregate Halogenated Waste

Dispose of waste via EHS

End

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 7-Bromo-2-chloroquinoxaline.
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Initial Assessment

Immediate Actions

Medical Attention

Accidental Exposure Occurs

Identify Route of Exposure

Move to Fresh Air

 Inhalation 

Wash with Soap & Water (15 min)

 Skin Contact 

Flush Eyes with Water (15 min)

 Eye Contact 

Rinse Mouth, Do NOT Induce Vomiting

 Ingestion 

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: A decision-making flowchart for emergency procedures in case of accidental

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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